N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: N-(2-hydroxyphenyl)-3-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C17H17NO3/c1-12(2)11-21-14-7-5-6-13(10-14)17(20)18-15-8-3-4-9-16(15)19/h3-10,19H,1,11H2,2H3,(H,18,20)
• InChI Key: NMFHHONPMWWJPK-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2O

Description

N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide, also known as HMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HMB is a derivative of benzoic acid and is synthesized through a multistep process.

Scientific Research Applications

N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. In agriculture, N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to enhance plant growth and improve crop yield. In materials science, N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide is not fully understood, but it is believed to act through multiple pathways. N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has also been shown to activate the Nrf2 pathway, a cellular defense mechanism that protects against oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide can reduce oxidative stress and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide has several advantages for lab experiments, including its stability and low toxicity. However, N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide is relatively expensive and can be difficult to synthesize in large quantities.

Future Directions

There are several future directions for research on N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide. One area of interest is the development of N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide-based materials with unique properties. Another area of interest is the investigation of N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide's potential as a therapeutic agent for a range of diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide and its effects on different biological systems.

Synthesis Methods

N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide is synthesized through a multistep process that involves the reaction of 2-hydroxybenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The 2-chlorobenzoic acid is then reacted with 2-methylpropene-1-ol in the presence of a base to form 2-methylpropenyl 2-chlorobenzoate. The final step involves the reaction of 2-methylpropenyl 2-chlorobenzoate with hydroxylamine to form N-(2-hydroxyphenyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide.